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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B1672192 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling of ISAM-
140, a potent and highly selective A2B adenosine receptor antagonist. Adherence to these

guidelines is critical to ensure personnel safety and proper disposal.

Core Safety and Handling Protocols
Safe handling of ISAM-140 requires strict adherence to established laboratory safety protocols.

The following procedures are mandatory for all personnel working with this compound.

1.1. Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The required PPE for handling

ISAM-140 is outlined below.

PPE Category Required Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Body Protection Impervious clothing (e.g., lab coat)

Respiratory Protection Suitable respirator
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1.2. Engineering Controls

To minimize inhalation exposure, ISAM-140 should only be handled in areas with adequate

ventilation.[1] A chemical fume hood is recommended for all procedures involving the solid

compound or solutions. An accessible safety shower and eye wash station must be available in

the immediate work area.[1]

1.3. Handling and Storage

Handling: Avoid inhalation of dust and contact with eyes and skin.[1] Do not eat, drink, or

smoke when using this product. Wash hands and any exposed skin thoroughly after

handling.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from

direct sunlight and sources of ignition.[1] Recommended storage temperatures are -20°C for

the powder form and -80°C when in solvent.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

2.1. Accidental Release Measures

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation of the area.

Contain Spillage: Prevent further leakage or spillage if it is safe to do so. Keep the product

away from drains and water courses.[1]

Absorb: For solutions, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Clean-up: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Dispose: Dispose of contaminated material in accordance with institutional and local

regulations.[1]
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2.2. First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

2.3. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire

extinguishers.[1]

Special Hazards: During combustion, irritant fumes may be emitted.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and

protective clothing.[1]

Disposal Plan
Proper disposal of ISAM-140 and its containers is essential to prevent environmental

contamination.

Unused Product: Dispose of contents to an approved waste disposal plant.[1] Do not dispose

of down the drain unless explicitly permitted by local regulations for specific, neutralized, and
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diluted solutions.

Contaminated Materials: Any materials that have come into contact with ISAM-140, including

personal protective equipment, should be treated as hazardous waste and disposed of

accordingly.

Containers: Empty containers should be triple-rinsed with an appropriate solvent, and the

rinsate collected as hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for ISAM-140.

Property Value

Molecular Formula C₁₉H₁₉N₃O₃

Molecular Weight 337.38 g/mol

Appearance White solid

Storage Temperature (Powder) -20°C

Storage Temperature (in Solvent) -80°C

Experimental Workflow and Safety Relationships
The following diagrams illustrate a typical workflow for handling ISAM-140 and the logical

relationships for selecting appropriate personal protective equipment.
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Fig. 1: General workflow for handling ISAM-140 in a laboratory setting.
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Personal Protective Equipment (PPE) Selection

Task

Protection Required

Specific Equipment

Handling ISAM-140
(Solid or Solution)

Eye Protection Hand Protection Body Protection
Respiratory Protection
(especially for powder)

Safety Goggles with Side-Shields Protective Gloves Impervious Clothing Suitable Respirator

Click to download full resolution via product page

Fig. 2: Logical relationships for PPE selection when handling ISAM-140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gaiaca.com [gaiaca.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for ISAM-
140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672192#personal-protective-equipment-for-
handling-isam-140]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672192?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672192?utm_src=pdf-body
https://www.benchchem.com/product/b1672192?utm_src=pdf-custom-synthesis
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b1672192#personal-protective-equipment-for-handling-isam-140
https://www.benchchem.com/product/b1672192#personal-protective-equipment-for-handling-isam-140
https://www.benchchem.com/product/b1672192#personal-protective-equipment-for-handling-isam-140
https://www.benchchem.com/product/b1672192#personal-protective-equipment-for-handling-isam-140
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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